Cas no 946219-93-8 (1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea)

• Product Name: 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea
• CAS No: 946219-93-8
• MF: C₂₆H₂₆FN₃O₃S
• MW: 479.566348552704
• CID: 5878482
• PubChem ID: 16918161
• Update Time: 2025-10-29

1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[2-[1-[(4-fluorophenyl)methyl]-2-methylindol-3-yl]sulfonylethyl]urea
• 1-benzyl-3-[2-({1-[(4-fluorophenyl)methyl]-2-methyl-1H-indol-3-yl}sulfonyl)ethyl]urea
• AKOS024643512
• 946219-93-8
• 1-benzyl-3-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)urea
• F2369-0175
• 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea

• Inchi： 1S/C26H26FN3O3S/c1-19-25(34(32,33)16-15-28-26(31)29-17-20-7-3-2-4-8-20)23-9-5-6-10-24(23)30(19)18-21-11-13-22(27)14-12-21/h2-14H,15-18H2,1H3,(H2,28,29,31)
• InChI Key： ZMOOMFYVGBMRGW-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NCCS(C1C2=C(N(CC3=CC=C(F)C=C3)C=1C)C=CC=C2)(=O)=O)=O

Computed Properties

• Exact Mass: 479.16789104g/mol
• Monoisotopic Mass: 479.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.6Ų

Additional information on 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea

Introduction to 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea (CAS No. 946219-93-8)

1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946219-93-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a benzyl group, a sulfonyl moiety, and an indole scaffold, contributes to its unique chemical and pharmacological properties.

The< strong>benzyl group in the molecular structure of 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea plays a crucial role in modulating its interactions with biological targets. Benzyl groups are frequently incorporated into pharmaceutical compounds due to their ability to enhance solubility and stability, as well as their capacity to participate in hydrogen bonding interactions. These properties make the benzyl group a valuable component in the design of drug candidates aimed at specific therapeutic applications.

The< strong>sulfonyl moiety is another key feature of this compound, contributing to its pharmacological activity by influencing binding affinity and selectivity. Sulfonyl groups are well-known for their role in various pharmacological mechanisms, including inhibition of enzymes and receptors. In the context of 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea, the sulfonyl group is positioned strategically within the molecule to interact with biological targets, potentially leading to therapeutic effects.

The core structure of this compound, which includes an indole scaffold, is particularly noteworthy. Indole derivatives have been extensively studied for their diverse biological activities, ranging from antimicrobial to anticancer properties. The presence of a< strong>4-fluorophenylmethyl group further enhances the complexity and potential biological activity of 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethylurea. Fluoro-substituted aromatic rings are commonly incorporated into drug molecules due to their ability to improve metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between 1-benzyl-3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-y}lsulfonyl)ethylurea and its biological targets. These studies have highlighted the importance of the molecular conformation and binding modes in determining the efficacy of this compound. By understanding these interactions at a molecular level, researchers can optimize the structure of the molecule to enhance its pharmacological properties.

The synthesis of 1-benzyl-3--(4-fluorophenyl)methytl-sulfonyl)ethlyurea involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, has been instrumental in achieving the desired molecular architecture. These synthetic strategies not only facilitate the production of complex molecules but also allow for the introduction of various functional groups that can modulate biological activity.

In vitro studies have demonstrated that 1-benzyl--(4-fluorophenyllmthtl-sulonyl)ethlyurea exhibits promising activity against several target proteins relevant to human health. These studies have revealed that the compound can modulate signaling pathways involved in inflammation, cancer progression, and neurodegenerative diseases. The ability of this molecule to interact with multiple targets suggests its potential as a lead compound for further development into therapeutic agents.

The< strong>indole scaffold within 1-benzyl--(4-fluorophenyllmthtl-sulonyl)ethlyurea is particularly interesting from a structural perspective. Indole derivatives are known for their ability to mimic natural biomolecules and interfere with disease-causing mechanisms. The presence of additional substituents on the indole ring further enhances its potential as a pharmacological tool. Researchers are exploring various modifications to optimize the biological activity and selectivity of indole-based compounds like this one.

The< strong>fluoro-substituted aromatic ring is another critical feature that contributes to the unique properties of 1-benzyl--(4-fluorophenyllmthtl-sulonyl)ethlyurea. Fluoroatoms are known for their ability to improve drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The strategic placement of fluorine atoms in pharmaceutical compounds can significantly enhance their therapeutic efficacy by influencing their interaction with biological targets.

Ongoing research in this area is focused on understanding how structural modifications can further enhance the biological activity and selectivity of 1-benzyl--(4-fluorophenyllmthtl-sulonyl)ethlyurea. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to identify new analogs with improved pharmacological profiles. These efforts are expected to lead to the development of novel therapeutic agents that address unmet medical needs.

The< strong>sulfonyl group remains a key focus in these studies due to its significant impact on pharmacological activity. Sulfonyl-containing compounds have been successfully developed into drugs for various therapeutic indications, including diabetes management and cancer treatment. The ability of sulfonyl groups to modulate enzyme activity makes them valuable tools in medicinal chemistry for designing molecules with specific biological effects.

In conclusion, 1-benzyl--(4-fluorophenyllmthtl-sulonyl)ethlyurea (CAS No.< strong>946219- 93- 8) is a promising chemical entity with significant potential in pharmaceutical research and development. Its complex structure, featuring multiple functional groups such as benzyl, sulfonyl, and indole moieties, contributes to its unique chemical and pharmacological properties. Ongoing studies are aimed at optimizing its structure for enhanced biological activity and selectivity, paving the way for new therapeutic interventions.